Cas no 70477-55-3 ( )

• Product Name: &nbsp
• CAS No: 70477-55-3
• MF: C₁₄H₁₆N₂S₂
• MW: 276.420240402222
• CID: 975211
• PubChem ID: 352642
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2,3,5,6-tetramethyl-4-(thiocyanatomethyl)phenyl]methyl thiocyanate
• NSC527307
• (2,3,5,6-Tetramethyl-1,4-phenylene)bis(methylene) bis(thiocyanate)
• 70477-55-3
• NSC-527307
• DTXSID50326368
• DS-008178
• 1,2,4,5-tetramethyl-3,6-bis(thiocyanatomethyl)benzene
•  

• Inchi： 1S/C14H16N2S2/c1-9-10(2)14(6-18-8-16)12(4)11(3)13(9)5-17-7-15/h5-6H2,1-4H3
• InChI Key： QOBUTQBFVKUEQN-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C(C)=C(C)C(CSC#N)=C(C)C=1C

Computed Properties

• Exact Mass: 276.07568
• Monoisotopic Mass: 276.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl thiocyanates